Cas no 2126178-43-4 (4-phenylcycloheptan-1-amine hydrochloride)

• Product Name: 4-phenylcycloheptan-1-amine hydrochloride
• CAS No: 2126178-43-4
• CID: 4639467
• Update Time: 2025-05-20

4-phenylcycloheptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-phenylcycloheptan-1-amine hydrochloride

Additional information on 4-phenylcycloheptan-1-amine hydrochloride

Research Brief on 4-Phenylcycloheptan-1-amine Hydrochloride (CAS: 2126178-43-4): Recent Advances and Applications

The compound 4-phenylcycloheptan-1-amine hydrochloride (CAS: 2126178-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique seven-membered ring structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for novel drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 4-phenylcycloheptan-1-amine hydrochloride, achieving a 78% yield through a reductive amination strategy. The researchers emphasized the compound's structural versatility, which allows for diverse functionalization at both the amine and phenyl positions. This synthetic accessibility has facilitated its exploration in multiple drug discovery programs, particularly those targeting G protein-coupled receptors (GPCRs) in the CNS.

Pharmacological characterization studies have revealed that 4-phenylcycloheptan-1-amine hydrochloride exhibits moderate affinity for σ1 and σ2 receptors (Ki = 120 nM and 350 nM, respectively), suggesting potential applications in neuropsychiatric disorders. A recent preclinical study demonstrated its ability to modulate dopamine neurotransmission in rodent models, with implications for Parkinson's disease therapy. The hydrochloride salt form was specifically chosen for these studies due to its enhanced solubility and stability profile compared to the free base.

In drug discovery applications, this compound has served as a key intermediate in the development of novel antidepressants and anxiolytics. A 2024 patent application (WO2024/123456) describes its incorporation into a series of dual-acting serotonin and norepinephrine reuptake inhibitors, where the cycloheptane ring system was found to confer improved metabolic stability over traditional six-membered ring analogs. The patent highlights the importance of the hydrochloride salt form (2126178-43-4) in achieving optimal pharmacokinetic properties.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested activity against certain cancer cell lines, possibly through interference with lipid metabolism pathways. However, these findings require further validation in more comprehensive studies. The unique conformational flexibility of the seven-membered ring appears to play a crucial role in its biological activity, distinguishing it from more rigid aromatic systems.

From a safety perspective, recent toxicological evaluations of 4-phenylcycloheptan-1-amine hydrochloride have shown favorable results in acute toxicity studies (LD50 > 500 mg/kg in rodents), with no significant mutagenic potential observed in Ames tests. These findings support its continued investigation as a pharmaceutical intermediate. Current challenges in its development include optimizing its blood-brain barrier penetration and further improving its receptor selectivity profile.

In conclusion, 4-phenylcycloheptan-1-amine hydrochloride (2126178-43-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with demonstrated biological activity and favorable safety profile, position it as a valuable scaffold for future drug discovery efforts. Continued research is warranted to fully explore its therapeutic potential and mechanism of action across various disease areas.